Morpholine, 4-[(cyclopentyloxy)methyl]-(9CI)

• CAS RN: 110229-11-3
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 4-(cyclopentyloxymethyl)morpholine
• InChI: InChI=1S/C10H19NO2/c1-2-4-10(3-1)13-9-11-5-7-12-8-6-11/h10H,1-9H2
• InChI Key: VJVJVNWQBMEKSC-UHFFFAOYSA-N
• SMILES: C1CCC(C1)OCN2CCOCC2
• synonyms: Morpholine, 4-[(cyclopentyloxy)methyl]- (9CI)

Description

Morpholine, 4-[(cyclopentyloxy)methyl]-(9CI), is a heterocyclic organic compound with the chemical formula C10H19NO2. It is a clear, colorless liquid that is used in a variety of scientific research applications. Morpholine is synthesized through a multistep process that involves the reaction of various chemical compounds.

Mechanism Of Action

The mechanism of action of morpholine is not well understood. However, it is believed to act as a nucleophile and a base in organic reactions. Morpholine is also believed to act as a corrosion inhibitor by forming a protective film on metal surfaces.

Biochemical And Physiological Effects

Morpholine has been shown to have a variety of biochemical and physiological effects. It has been shown to have a toxic effect on the liver and kidneys in animals. It has also been shown to have a mutagenic effect on DNA. Morpholine has been shown to have a depressant effect on the central nervous system in animals. It has also been shown to have a mild irritant effect on the skin and eyes.

Advantages And Limitations For Lab Experiments

Morpholine has several advantages for use in lab experiments. It is a relatively inexpensive chemical that is readily available. It is also a versatile chemical that can be used in a variety of organic reactions. However, morpholine also has several limitations for use in lab experiments. It is a toxic chemical that requires careful handling to ensure the safety of researchers. It is also a volatile chemical that can be difficult to handle in large quantities.

Future Directions

There are several future directions for research on morpholine. One area of research could be the development of new synthesis methods that are more efficient and environmentally friendly. Another area of research could be the development of new applications for morpholine in the pharmaceutical and agrochemical industries. Additionally, research could be conducted on the toxicology of morpholine to better understand its effects on the environment and human health.
Conclusion:
In conclusion, morpholine, 4-[(cyclopentyloxy)methyl]-(9CI), is a versatile organic compound that is used in a variety of scientific research applications. It is synthesized through a multistep process that involves the reaction of various chemical compounds. Morpholine has several advantages for use in lab experiments, but also has several limitations that require careful handling by researchers. There are several future directions for research on morpholine, including the development of new synthesis methods and the exploration of new applications in various industries.

Synthesis Methods

Morpholine is synthesized through a multistep process that involves the reaction of various chemical compounds. The synthesis method involves the reaction of cyclopentanol with morpholine in the presence of a catalyst. The resulting product is then purified through distillation to obtain pure morpholine. The synthesis method is a complex process that requires careful handling of the chemicals involved to ensure the purity of the final product.

Scientific Research Applications

Morpholine is used in a variety of scientific research applications. It is commonly used as a solvent in organic synthesis and as a reagent in the production of various chemical compounds. It is also used as a corrosion inhibitor in the oil and gas industry. Morpholine is used in the production of various pharmaceuticals and agrochemicals. It is also used in the synthesis of rubber chemicals and dyes.